1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
Description
1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a tertiary amine derivative featuring a piperidine core substituted with a benzyl-ethyl-aminomethyl group at the 4-position and a chloroethanone moiety at the 1-position. Its molecular formula is C₁₇H₂₄ClN₂O (molecular weight: 316.84 g/mol).
Properties
IUPAC Name |
1-[4-[[benzyl(ethyl)amino]methyl]piperidin-1-yl]-2-chloroethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O/c1-2-19(13-15-6-4-3-5-7-15)14-16-8-10-20(11-9-16)17(21)12-18/h3-7,16H,2,8-14H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPVAJZASSYDCN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCN(CC1)C(=O)CCl)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is a synthetic organic compound with a complex structure that includes a piperidine ring, a chloro group, and an ethanone moiety. This compound has garnered attention in medicinal chemistry for its potential applications in modulating neurotransmitter systems and exhibiting antimicrobial properties.
Chemical Structure and Synthesis
The molecular structure of 1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone can be represented as follows:
Synthesis typically involves several steps:
- Formation of the Piperidine Ring : This can be achieved through cyclization reactions involving appropriate precursors.
- Introduction of the Benzyl Group : Accomplished via nucleophilic substitution reactions.
- Attachment of the Ethyl-amino Group : This is done through reductive amination processes.
These methods highlight the compound's synthetic versatility and potential for further modifications, which can enhance its biological activity.
The biological activity of 1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is largely attributed to its interaction with specific molecular targets, such as neurotransmitter receptors or ion channels. The benzyl-ethyl-amino moiety may mimic endogenous ligands, allowing the compound to bind to these targets and modulate their activity, leading to changes in cellular signaling pathways.
Antimicrobial Activity
Research indicates that compounds with similar structural features exhibit significant antibacterial and antifungal activities. For instance, piperidine derivatives have shown potent antimicrobial effects against various bacterial strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL .
| Compound | MIC (mg/mL) | Bacterial Strain |
|---|---|---|
| 1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone | TBD | TBD |
| Similar Piperidine Derivative | 0.0039 - 0.025 | S. aureus, E. coli |
This suggests that the presence of halogen substituents may enhance bioactivity, a characteristic that could apply to 1-{4-[(Benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone due to its chloro group .
Neuropharmacological Effects
The compound's ability to modulate neurotransmitter systems positions it as a candidate for further exploration in neuropharmacology. Its structural similarity to known neuroactive compounds suggests potential applications in treating neurological disorders or as an analgesic agent.
Case Studies
A recent study explored the effects of various piperidine derivatives on microbial growth, highlighting the significance of structural modifications on biological activity. The results indicated that the introduction of electron-donating or withdrawing groups on the piperidine ring significantly altered antibacterial efficacy .
Another investigation focused on the interaction of similar compounds with G protein-coupled receptors (GPCRs), which are crucial in mediating various physiological processes. The binding affinity and subsequent signaling pathway activation were assessed, revealing promising results for therapeutic applications .
Comparison with Similar Compounds
Key Observations :
- Substituent Position : The 4-position substitution on the piperidine ring is more common than the 3-position, likely due to synthetic accessibility and steric effects .
- Discontinuation Status : The target compound and its isopropyl analogue are discontinued, while methyl-substituted derivatives remain available from select suppliers .
Physicochemical Properties
- Solubility: Ethyl and methyl derivatives exhibit moderate solubility in polar aprotic solvents (e.g., DCM, THF) due to their tertiary amine and chloroethanone groups. Isopropyl and cyclopropyl analogues show reduced solubility, correlating with increased lipophilicity .
- Stability: All compounds are stable under inert conditions but may degrade in the presence of moisture or strong acids/bases due to the reactive chloroethanone moiety .
Acetylcholinesterase (AChE) Inhibition
- Methyl and Ethyl Analogues : Derivatives with smaller alkyl groups demonstrate moderate AChE inhibition (IC₅₀: 10–50 μM), comparable to phthalimide-based inhibitors . Substitution at the 4-position enhances activity compared to the 3-position .
- Isopropyl and Cyclopropyl Analogues : Reduced AChE inhibition (IC₅₀: >100 μM), suggesting steric hindrance from bulkier groups limits enzyme interaction .
Cannabinoid Receptor Binding
- Synthetic Routes: Most analogues are synthesized via reductive amination between substituted benzylamines and piperidinone precursors, followed by chloroacetylation .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
